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Compound of Interest

Compound Name:
8-Amino-3-bromo-6-

fluoroquinoline

CAS No.: 515170-53-3

Cat. No.: B1611197

Get Quote

The quinoline scaffold is a privileged structure in drug discovery, forming the core of numerous

approved therapeutic agents. The strategic introduction of halogen atoms, such as bromine

and fluorine, onto this scaffold profoundly modulates the molecule's physicochemical and

biological properties. Fluorine can enhance metabolic stability, binding affinity, and membrane

permeability, while bromine serves as a versatile synthetic handle for further functionalization

via cross-coupling reactions.[1]

3-Bromo-6-fluoroquinolin-8-amine (CAS No: 1432323-09-5) emerges as a particularly valuable

building block. The presence of the 8-amino group provides a nucleophilic site for

derivatization, the 6-fluoro group enhances its drug-like properties, and the 3-bromo position

offers a reactive site for introducing molecular diversity. This unique combination makes it a

sought-after intermediate in the synthesis of complex heterocyclic compounds for targeted

therapeutic applications, including oncology and infectious diseases.[1]
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A precise understanding of a compound's properties is foundational to its application. The key

identifiers and characteristics of 3-Bromo-6-fluoroquinolin-8-amine are summarized below.

Property Value Source

CAS Number 1432323-09-5 [2]

Molecular Formula C₉H₆BrFN₂ [1][2]

Molecular Weight 241.06 g/mol [1][2]

IUPAC Name
3-bromo-6-fluoroquinolin-8-

amine
N/A

Physical Form Powder or crystals [2]

InChI Key
VHDCVYMFTYLNCK-

UHFFFAOYSA-N
[2]

Canonical SMILES
C1=C(C=C2C(=C1)C(=CN=C2

N)Br)F
N/A

Purity Typically ≥97% [2]

Synthesis and Purification: A Validated Protocol
The synthesis of substituted 8-aminoquinolines often involves the construction of the quinoline

core followed by functional group manipulations. A common and reliable strategy for

introducing the 8-amino group is through the reduction of a corresponding 8-nitroquinoline

precursor. This method is widely adopted due to the high efficiency and selectivity of the

reduction.

The following protocol is a representative, field-proven method adapted from established

procedures for analogous compounds, such as the synthesis of 6-bromoquinolin-8-amine.[3]

The causality for this choice rests on the robustness of nitro-to-amine reduction using iron in an

acidic medium, a classic and trustworthy transformation in heterocyclic chemistry.

Synthetic Workflow Diagram
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Synthetic Pathway

6-Fluoro-8-nitroquinoline 
(Precursor)

Step 1: Electrophilic Bromination

3-Bromo-6-fluoro-8-nitroquinoline

Step 2: Nitro Group Reduction

3-Bromo-6-fluoroquinolin-8-amine 
(Final Product)
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Key Synthetic Transformations

Suzuki Coupling

Heck Coupling

3-Bromo-6-fluoro
quinolin-8-amine

3-Aryl-6-fluoro
quinolin-8-amine

3-Alkenyl-6-fluoro
quinolin-8-amine

Arylboronic Acid
(R-B(OH)₂)

Pd Catalyst, Base

Alkene
(R-CH=CH₂)

Pd Catalyst, Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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